Cas no 4113-99-9 (5-(2,4-dioxopyrimidin-1-yl)pentanenitrile)

5-(2,4-dioxopyrimidin-1-yl)pentanenitrile structure
4113-99-9 structure
Product Name:5-(2,4-dioxopyrimidin-1-yl)pentanenitrile
CAS No:4113-99-9
MF:C9H11N3O2
MW:193.202541589737
CID:1515786
PubChem ID:255975
Update Time:2025-04-21

5-(2,4-dioxopyrimidin-1-yl)pentanenitrile Chemical and Physical Properties

Names and Identifiers

    • 5-(2,4-dioxopyrimidin-1-yl)pentanenitrile
    • 5-(2,4-dioxo-3,4-dihydropyrimidin-1(2h)-yl)pentanenitrile
    • NSC82141
    • AC1L5TLE
    • AC1Q6CSP
    • NCIOpen2_000920
    • CTK1D7603
    • AR-1G4965
    • NSC-82141
    • 5-(2,4-dioxo-3,4-dihydropyrimidin-1(2h)-yl)pentanenitrile; NSC82141; AC1L5TLE; AC1Q6CSP; NCIOpen2_000920; CTK1D7603; AR-1G4965; NSC-82141;
    • AKOS010783246
    • 1-(4-cyanobutyl)uracil
    • DTXSID60292368
    • 4113-99-9
    • Inchi: 1S/C9H11N3O2/c10-5-2-1-3-6-12-7-4-8(13)11-9(12)14/h4,7H,1-3,6H2,(H,11,13,14)
    • InChI Key: SVRQAJYMXPWCJT-UHFFFAOYSA-N
    • SMILES: O=C1NC(C=CN1CCCCC#N)=O

Computed Properties

  • Exact Mass: 193.08523
  • Monoisotopic Mass: 193.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 73.2Ų

Experimental Properties

  • PSA: 73.2
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent